Cas no 2305079-46-1 (Hexahydro-pyrrolo[3,2-b]pyrrol-2-one hydrochloride)

• Product Name: Hexahydro-pyrrolo[3,2-b]pyrrol-2-one hydrochloride
• CAS No: 2305079-46-1
• MF: C₆H₁₁ClN₂O
• MW: 162.617340326309
• MDL: MFCD31693669
• CID: 4778652
• Update Time: 2026-02-27

Hexahydro-pyrrolo[3,2-b]pyrrol-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• Hexahydro-pyrrolo[3,2-b]pyrrol-2-one hydrochloride
• SB35681
• Hexahydropyrrolo[3,2-b]pyrrol-2(1H)-one hydrochloride

• MDL： MFCD31693669
• Inchi： 1S/C6H10N2O.ClH/c9-6-3-5-4(8-6)1-2-7-5;/h4-5,7H,1-3H2,(H,8,9);1H
• InChI Key： BZGDZNAYKIZCMK-UHFFFAOYSA-N
• SMILES： Cl.O=C1CC2C(CCN2)N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 146
• Topological Polar Surface Area: 41.1

Additional information on Hexahydro-pyrrolo[3,2-b]pyrrol-2-one hydrochloride

Hexahydro-pyrrolo[3,2-b]pyrrol-2-one hydrochloride: A Comprehensive Overview

Hexahydro-pyrrolo[3,2-b]pyrrol-2-one hydrochloride, also known by its CAS number 2305079-46-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic compounds, characterized by its unique pyrrolo[3,2-b]pyrrole skeleton. The hydrochloride salt form suggests its potential application in pharmaceuticals, where such salts are commonly used to enhance solubility and stability.

The structure of Hexahydro-pyrrolo[3,2-b]pyrrol-2-one hydrochloride comprises a fused bicyclic system with two pyrrole rings. The "hexahydro" prefix indicates the presence of six hydrogen atoms in the fully saturated form of the compound. This saturation is crucial for its physical and chemical properties, including its melting point, solubility, and reactivity. Recent studies have highlighted the importance of such saturated systems in drug design due to their improved pharmacokinetic profiles compared to their unsaturated counterparts.

From a synthetic perspective, the preparation of Hexahydro-pyrrolo[3,2-b]pyrrol-2-one hydrochloride involves a series of carefully controlled reactions. Researchers have employed various methodologies, including ring-closing metathesis and catalytic hydrogenation, to construct the bicyclic framework. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product, which is critical for its biological activity.

The pharmacological properties of this compound have been extensively studied in recent years. Preclinical studies suggest that Hexahydro-pyrrolo[3,2-b]pyrrol-2-one hydrochloride exhibits potent activity against certain enzymes and receptors associated with neurological disorders. For instance, it has shown promise as a modulator of ion channels, which are key targets in the treatment of epilepsy and chronic pain conditions.

In addition to its therapeutic potential, this compound has also been explored for its role in chemical biology. Its ability to act as a scaffold for further functionalization makes it a valuable tool in drug discovery programs. Recent advancements in medicinal chemistry have leveraged this property to develop analogs with enhanced potency and selectivity.

The synthesis and characterization of Hexahydro-pyrrolo[3,2-b]pyrrol-2-one hydrochloride have been documented in several peer-reviewed journals. These studies emphasize the importance of rigorous analytical techniques, such as NMR spectroscopy and mass spectrometry, in confirming the compound's structure and purity. Such meticulous characterization is essential for ensuring the reliability of downstream biological assays.

From an industrial standpoint, the production of this compound requires adherence to stringent quality control measures. The use of high-performance liquid chromatography (HPLC) and other analytical tools ensures that the final product meets pharmacopeial standards. This is particularly important given its potential application in human therapeutics.

In conclusion, Hexahydro-pyrrolo[3,2-b]pyrrol-2-one hydrochloride, with its unique structural features and promising pharmacological profile, represents a significant advancement in organic chemistry and drug discovery. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.